Cas no 73873-48-0 (Cyclohexanecarboxylic acid, 3-methyl-, cis-)

• Product Name: Cyclohexanecarboxylic acid, 3-methyl-, cis-
• CAS No: 73873-48-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD30181858
• CID: 4164794
• PubChem ID: 57682957
• Update Time: 2025-10-28

Cyclohexanecarboxylic acid, 3-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-, cis-
• cis-3-Methyl-cyclohexanecarboxylic acid
• (1S,3R)-3-Methylcyclohexane-1-carboxylic acid
• SCHEMBL13711830
• 73873-48-0
• DTXCID30678251
• (1S,3R)-3-Methylcyclohexane-1-carboxylicacid
• CS-0058209
• DTXSID40727507
• cis-3-methyl-1-cyclohexane carboxylic acid

• MDL： MFCD30181858
• Inchi： 1S/C8H14O2/c1-6-3-2-4-7(5-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7+/m1/s1
• InChI Key： CIFSKZDQGRCLBN-RQJHMYQMSA-N
• SMILES： OC([C@H]1CCC[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Cyclohexanecarboxylic acid, 3-methyl-, cis-

Comprehensive Analysis of Cyclohexanecarboxylic acid, 3-methyl-, cis- (CAS No. 73873-48-0)

Cyclohexanecarboxylic acid, 3-methyl-, cis- (CAS No. 73873-48-0) is a specialized organic compound belonging to the class of cyclohexane derivatives. This compound is characterized by its unique cis-configuration and a methyl group at the 3-position of the cyclohexane ring. Its molecular structure makes it a valuable intermediate in the synthesis of flavors, fragrances, and pharmaceuticals. The growing demand for sustainable chemicals and bio-based intermediates has increased interest in this compound, particularly in industries focusing on green chemistry and eco-friendly formulations.

One of the most frequently searched questions about Cyclohexanecarboxylic acid, 3-methyl-, cis- is its role in flavor and fragrance applications. This compound contributes to the synthesis of woody and herbal notes, making it popular in perfumery and food additives. Researchers are also exploring its potential in cosmetic formulations, where its stability and low toxicity are advantageous. Additionally, its compatibility with biodegradable polymers aligns with the global shift toward sustainable packaging solutions.

From a technical perspective, the cis-configuration of Cyclohexanecarboxylic acid, 3-methyl- (CAS No. 73873-48-0) influences its physical properties, such as melting point and solubility. These characteristics are critical for formulators working on high-performance coatings or specialty adhesives. Recent studies highlight its utility in catalysis, where it serves as a ligand or precursor in asymmetric synthesis. This aligns with the rising trend of precision chemistry in pharmaceutical and agrochemical research.

Another trending topic related to this compound is its potential in renewable energy applications. As industries seek alternatives to petroleum-based chemicals, Cyclohexanecarboxylic acid, 3-methyl-, cis- is being investigated for its role in biofuel additives and lubricant formulations. Its structural stability under high-temperature conditions makes it a candidate for advanced material science applications, including thermal stabilizers and corrosion inhibitors.

In summary, Cyclohexanecarboxylic acid, 3-methyl-, cis- (CAS No. 73873-48-0) is a versatile compound with broad applications across multiple industries. Its relevance to sustainability, flavor chemistry, and material innovation positions it as a key player in modern chemical research. As consumer preferences shift toward natural ingredients and eco-conscious products, the demand for this compound is expected to grow, driving further exploration of its capabilities.